Cas no 2010-06-2 (4-phenyl-1,3-thiazol-2-amine)

4-phenyl-1,3-thiazol-2-amine Properties

Names and Identifiers

• 4-Phenylthiazol-2-amine
• 4-phenyl-2-thiazolamine
• 2-Amino-4-phenylthiazole
• 4-Phenyl-1,3-thiazol-2-amine
• 4-PHENYL-THIAZOL-2-YLAMINE
• 2-amino-4-phenyl-1,3-thiazole
• 2-amino-4-phenylthiazol
• 2-Thiazolamine,4-phenyl
• 4-phenyl-1,3-thiazol-2-ylamine
• 4-phenyl-1,3-thiazole-2-amine
• 4-phenyl-2-aminothiazole
• 4-Phenyl-2-thiazolylamine
• Phenthiazamine
• Thiazole,2-amino-4-phenyl
• 2-Thiazolamine, 4-phenyl-
• Thiazole, 2-amino-4-phenyl-
• 2-amino-4-phenyl-thiazole
• WF2822RIUS
• PYSJLPAOBIGQPK-UHFFFAOYSA-N
• F 1653
• 4-phenyl-1,3-thiazole-2-ylamine
• thiazol-2-amine, 1
• Phe
• 2-Amino-4-phenylthiazole, 97%
• TimTec1_005286
• SCHEMBL44869
• HMS2469I21
• AKOS000104231
• EINECS 217-926-8
• UNII-WF2822RIUS
• 4-phenyl 2-amino thiazole
• BB 0245862
• AM803994
• NSC-2528
• FT-0611135
• 5K-598S
• F0138-3243
• CHEMBL175296
• BCP25122
• BDBM31190
• UPCMLD0ENAT5678764:001
• 4-Phenyl-1,3-thiazol-2-amine #
• SR-01000583105
• J-013012
• NSC 2528
• Oprea1_388404
• EN300-02104
• SY005299
• 2010-06-2
• Z48847603
• AA-516/30011003
• DTXSID4043804
• J-515954
• J37.311G
• PD021214
• SR-01000583105-1
• NCGC00173708-01
• WLN: T5N CSJ BZ ER
• Cambridge id 5121788
• NSC2528
• Q27292601
• HMS1549A06
• A23362
• MFCD00039680
• Oprea1_292792
• NS00026520
• A2846
• Phenylthiazol-2-Amine
• MLS000532681
• CS-W017405
• SMR000140119
• F1386-0378
• EU-0063644
• STK094617
• ALBB-000388
• DB-020446
• +Expand

• MDL： MFCD00039680
• InChIKey： PYSJLPAOBIGQPK-UHFFFAOYSA-N
• Inchi： 1S/C9H8N2S/c10-9-11-8(6-12-9)7-4-2-1-3-5-7/h1-6H,(H2,10,11)
• SMILES： S1C(N([H])[H])=NC(=C1[H])C1C([H])=C([H])C([H])=C([H])C=1[H]
• BRN： 128609

Computed Properties

• Exact Mass: 176.04100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 176.041
• Heavy Atom Count: 12
• Complexity: 146
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 67.2

Experimental Properties

• LogP: 2.97350
• PSA: 67.15000
• Boiling Point: 363.4°Cat760mmHg
• Melting Point: 149.0 to 153.0 deg-C
• Flash Point: 173.6°C
• Color/Form: Not determined
• Solubility: Not determined
• λmax: 284(EtOH)(lit.)
• Density: 1.2610

4-phenyl-1,3-thiazol-2-amine Security Information

• Symbol: GHS05 GHS07
• RTECS：XJ2878000
• WGK Germany：3
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Statement： H302,H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Prompt：dangerous
• PackingGroup：III
• Risk Phrases： 25-37/38-41
• Signal Word：Danger
• HazardClass：6.1

4-phenyl-1,3-thiazol-2-amine Customs Data

• HS CODE：2934100090
• Customs Data：

  China Customs Code:

  2934100090

  Overview:

  2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%